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methylpyrimidin-4-amine

Cat. No.: B011966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Aminomethyl)-2-methylpyrimidin-4-amine, also known as Grewe diamine, is a pivotal

chemical intermediate, most notably in the biosynthesis of Thiamine (Vitamin B1).[1] This

document provides a detailed overview of its chemical properties, comprehensive experimental

protocols for its synthesis, and its established role in biological pathways. While a definitive

crystal structure with detailed crystallographic data is not publicly available in the reviewed

literature, this guide consolidates other critical technical information for research and

development purposes.

Chemical and Physical Properties
While detailed crystallographic data is not available, a summary of the known physicochemical

properties of 5-(Aminomethyl)-2-methylpyrimidin-4-amine is presented below.
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Property Value

Chemical Name 5-(Aminomethyl)-2-methylpyrimidin-4-amine

CAS Number 95-02-3

Molecular Formula C₆H₁₀N₄

Molecular Weight 138.17 g/mol [1]

Appearance Off-white solid

Melting Point 270-272 °C

Boiling Point 301.6 °C at 760 mmHg

Solubility
Slightly soluble in DMSO, Methanol (when

heated), and Water

InChI Key OZOHTVFCSKFMLL-UHFFFAOYSA-N[1]

Experimental Protocols for Synthesis
Several methods for the synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine have

been developed, ranging from scalable batch processes to continuous flow synthesis.

A two-step scalable process starting from the less expensive 2-cyanoacetamide has been

described.[2]

Step 1: Synthesis of 4-amino-2-methylpyrimidine-5-carbonitrile

2-Cyanoacetamide is reacted with a Vilsmeier reagent to produce an enamine intermediate.

This enamine subsequently undergoes condensation with acetamidine to yield 4-amino-2-

methylpyrimidine-5-carbonitrile.[2]

Step 2: Hydrogenation to 5-(Aminomethyl)-2-methylpyrimidin-4-amine

The resulting 4-amino-2-methylpyrimidine-5-carbonitrile is then subjected to hydrogenation

to give the final product.[2]
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This process has an overall yield of 65%.[2]

An alternative scalable synthesis begins with malononitrile.[2]

Step 1: Formation of the enamine intermediate

Malononitrile is treated with an ionic salt prepared in situ from DMF and dimethyl sulfate to

give the same enamine intermediate as in the previous method.[2]

Step 2: Condensation and formation of the common intermediate

The enamine, without isolation, is reacted with acetamidine hydrochloride to afford the

common intermediate, 4-amino-2-methylpyrimidine-5-carbonitrile.[2]

The overall yield for this approach is reported to be 70%.[2]

A fully continuous flow synthesis method has been developed, offering high efficiency and

throughput.[3][4]

This process involves three chemical transformations carried out in six sequential continuous

flow devices.[3][4]

The starting material is 2-cyanoacetamide.[3][4]

The single-step continuous flow synthesis for each reaction step demonstrates yields of

94%, 90%, and 99%, respectively.[3][4]

The fully integrated continuous flow process achieves an overall yield of 84% with a total

residence time of 74 minutes and a throughput of 0.92 g/h.[3][4]

Biological Role and Signaling Pathways
5-(Aminomethyl)-2-methylpyrimidin-4-amine is a crucial component in the thiamine salvage

pathway.[1] Thiamine is an essential cofactor for all living organisms, and salvage pathways

allow cells to recycle components of degraded thiamine.[1]

In the thiamine salvage pathway, 5-(Aminomethyl)-2-methylpyrimidin-4-amine acts as a

substrate for the enzyme thiaminase II (TenA).[1] This enzyme hydrolyzes the aminomethyl
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group to form 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP), which is a direct precursor

for thiamine biosynthesis.[1]

Degraded Thiamine 5-(Aminomethyl)-2-methylpyrimidin-4-amine
(Grewe Diamine)

Salvage 4-Amino-5-hydroxymethyl-2-methylpyrimidine
(HMP)

Thiaminase II (TenA)
hydrolysis Thiamine Biosynthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b011966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

